Cas no 1782325-38-5 (1,1-difluorospiro[2.5]octan-6-amine)

• Product Name: 1,1-difluorospiro[2.5]octan-6-amine
• CAS No: 1782325-38-5
• MDL: MFCD29991706
• CID: 4615692
• PubChem ID: 105431582
• Update Time: 2025-10-31

1,1-difluorospiro[2.5]octan-6-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluorospiro[2.5]octan-6-amine

• MDL： MFCD29991706

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1-difluorospiro[2.5]octan-6-amine

Chemical Profile of 1,1-difluorospiro[2.5]octan-6-amine (CAS No. 1782325-38-5)

1,1-difluorospiro[2.5]octan-6-amine is a fluorinated spirocyclic amine compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. The compound, identified by its Chemical Abstracts Service (CAS) number 1782325-38-5, belongs to a class of spirocyclic molecules that exhibit distinct stereochemical and electronic characteristics, making it a promising candidate for various applications in drug discovery and molecular design.

The spirocyclic core of 1,1-difluorospiro[2.5]octan-6-amine contributes to its rigidity and stability, which are critical factors in the development of biologically active molecules. The presence of two fluorine atoms at the 1-position of the spirocycle introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in medicinal chemistry, where subtle changes in electronic distribution can significantly impact the pharmacological activity of a compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1,1-difluorospiro[2.5]octan-6-amine with biological targets with high accuracy. Studies have shown that the fluorinated spirocyclic structure can effectively interact with enzymes and receptors, making it a potential scaffold for the development of novel therapeutic agents. For instance, computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases.

The amine functionality at the 6-position of 1,1-difluorospiro[2.5]octan-6-amine provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties. This flexibility has been exploited in several research endeavors to develop libraries of compounds for high-throughput screening (HTS) campaigns. The ability to fine-tune the structure while maintaining the core spirocyclic framework has opened up new avenues for drug discovery.

In addition to its potential as a pharmacophore, 1,1-difluorospiro[2.5]octan-6-amine has been investigated for its role in materials science and polymer chemistry. The spirocyclic structure imparts unique optical and mechanical properties to materials derived from this compound, making it suitable for applications in advanced coatings and specialty polymers. The fluorine atoms also contribute to hydrophobicity, which can be beneficial in designing water-resistant materials.

The synthesis of 1,1-difluorospiro[2.5]octan-6-amine presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent methodological advances have improved the efficiency of spirocycle formation, making it more accessible for industrial-scale production. These advancements include catalytic approaches that minimize side reactions and enhance selectivity.

From a regulatory perspective, 1,1-difluorospiro[2.5]octan-6-amine is subject to standard chemical safety protocols due to its complex structure and potential reactivity. While it is not classified as a hazardous or controlled substance under current regulations, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. This includes adequate ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

The growing interest in fluorinated compounds across various industries underscores the importance of understanding their properties and applications. 1,1-difluorospiro[2.5]octan-6-amine exemplifies how structural innovation can lead to multifunctional molecules with broad utility. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in pharmaceutical development, materials science, and beyond.